Cas no 849000-18-6 (N-Butyl-4-methoxy-3-(6-methyl[1,2,4]triazolo[3,4-a]phthalazin-3-yl)benzenesulfonamide)

• Product Name: N-Butyl-4-methoxy-3-(6-methyl[1,2,4]triazolo[3,4-a]phthalazin-3-yl)benzenesulfonamide
• CAS No: 849000-18-6
• MF: C₂₁H₂₃N₅O₃S
• MW: 425.504022836685
• CID: 4768082
• PubChem ID: 2044236
• Update Time: 2025-06-08

N-Butyl-4-methoxy-3-(6-methyl[1,2,4]triazolo[3,4-a]phthalazin-3-yl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-butyl-4-methoxy-3-(6-methyl[1,2,4]triazolo[3,4-a]phthalazin-3-yl)benzenesulfonamide
• STL025847
• DA-75135
• HY-133910
• N-butyl-4-methoxy-3-(6-methyl-[1,2,4]triazolo[3,4-a]phthalazin-3-yl)benzenesulfonamide
• CCG-119037
• Lu AE98134
• MS-27497
• AO-022/43454633
• SR-01000087779-1
• 849000-18-6
• CS-0135181
• AKOS001692296
• SR-01000087779
• G13323
• N-Butyl-4-methoxy-3-(6-methyl[1,2,4]triazolo[3,4-a]phthalazin-3-yl)benzenesulfonamide

• Inchi： 1S/C21H23N5O3S/c1-4-5-12-22-30(27,28)15-10-11-19(29-3)18(13-15)21-24-23-20-17-9-7-6-8-16(17)14(2)25-26(20)21/h6-11,13,22H,4-5,12H2,1-3H3
• InChI Key： KLTJHVNRXQKMLY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)C1=NN=C2C3C=CC=CC=3C(C)=NN12)OC)(NCCCC)(=O)=O

Computed Properties

• Exact Mass: 425.15216079g/mol
• Monoisotopic Mass: 425.15216079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 107

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines

Additional information on N-Butyl-4-methoxy-3-(6-methyl[1,2,4]triazolo[3,4-a]phthalazin-3-yl)benzenesulfonamide

Comprehensive Overview of N-Butyl-4-methoxy-3-(6-methyl[1,2,4]triazolo[3,4-a]phthalazin-3-yl)benzenesulfonamide (CAS No. 849000-18-6)

N-Butyl-4-methoxy-3-(6-methyl[1,2,4]triazolo[3,4-a]phthalazin-3-yl)benzenesulfonamide, with the CAS number 849000-18-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of sulfonamide derivatives, which are known for their diverse biological activities. The presence of a [1,2,4]triazolo[3,4-a]phthalazine moiety in its structure makes it particularly interesting for applications in drug discovery and development. Researchers are increasingly exploring its potential as a kinase inhibitor or enzyme modulator, given its unique structural features.

The compound's molecular structure combines a benzenesulfonamide core with a triazolophthalazine ring system, which is often associated with high binding affinity to biological targets. This structural complexity has led to its investigation in the context of cancer therapeutics and neurodegenerative diseases, areas where small molecule inhibitors are in high demand. Recent studies have highlighted its potential to interact with protein-protein interactions, a hot topic in modern drug design. The N-butyl and 4-methoxy substituents further enhance its pharmacokinetic properties, making it a promising candidate for further optimization.

In the realm of medicinal chemistry, N-Butyl-4-methoxy-3-(6-methyl[1,2,4]triazolo[3,4-a]phthalazin-3-yl)benzenesulfonamide is often discussed alongside other heterocyclic compounds due to its potential to address unmet medical needs. Its synthetic route and structure-activity relationship (SAR) are subjects of ongoing research, with scientists aiming to improve its bioavailability and selectivity. The compound's CAS registry number 849000-18-6 serves as a unique identifier in chemical databases, facilitating its study and commercialization.

From an industrial perspective, the demand for highly functionalized sulfonamides like this compound is rising, driven by advancements in precision medicine and targeted therapies. Its potential applications extend beyond pharmaceuticals, including agrochemicals and material science, where its thermal stability and electronic properties could be leveraged. As the scientific community continues to explore its uses, N-Butyl-4-methoxy-3-(6-methyl[1,2,4]triazolo[3,4-a]phthalazin-3-yl)benzenesulfonamide remains a compound of significant interest.

For researchers and industry professionals, understanding the physicochemical properties of CAS 849000-18-6 is crucial. Its solubility, melting point, and stability under various conditions are key factors in its formulation and application. Additionally, the compound's safety profile and toxicological data are essential for regulatory compliance and clinical translation. As such, comprehensive studies are being conducted to elucidate these aspects, ensuring its safe and effective use.

In conclusion, N-Butyl-4-methoxy-3-(6-methyl[1,2,4]triazolo[3,4-a]phthalazin-3-yl)benzenesulfonamide represents a fascinating example of modern chemical innovation. Its multifaceted applications and ongoing research make it a valuable subject for scientists and industry stakeholders alike. With continued exploration, this compound could pave the way for breakthroughs in therapeutic development and beyond.